molecular formula C12H9F2N B1511588 [1,1'-Biphenyl]-3-amine, 3',5'-difluoro-

[1,1'-Biphenyl]-3-amine, 3',5'-difluoro-

Cat. No. B1511588
M. Wt: 205.2 g/mol
InChI Key: ZHFWIDMOBAWKST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[1,1'-Biphenyl]-3-amine, 3',5'-difluoro- is a useful research compound. Its molecular formula is C12H9F2N and its molecular weight is 205.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1,1'-Biphenyl]-3-amine, 3',5'-difluoro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1,1'-Biphenyl]-3-amine, 3',5'-difluoro- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

[1,1'-Biphenyl]-3-amine, 3',5'-difluoro-

Molecular Formula

C12H9F2N

Molecular Weight

205.2 g/mol

IUPAC Name

3-(3,5-difluorophenyl)aniline

InChI

InChI=1S/C12H9F2N/c13-10-4-9(5-11(14)7-10)8-2-1-3-12(15)6-8/h1-7H,15H2

InChI Key

ZHFWIDMOBAWKST-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)N)C2=CC(=CC(=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-difluorophenyl-boronic acid (0.138 g, 0.872 mmol) and 3-bromoaniline (0.063 mL, 0.581 mmol) were combined in DME (3 mL) in a flame-dried, round-bottom flask. Na2CO3 (2M, 0.610 mL, 1.22 mmol) and Pd(PPh3)4 (0.02 g, 0.017 mmol) were added to the stirred solution. The reaction was refluxed overnight under argon flow, and subsequently cooled to room temperature. The solvent was removed under vacuum and the resulting residue was resuspended in DMSO. The crude product was purified on a Parallex Flex parallel preparative reverse phase HPLC instrument (Biotage) using a solvent gradient of 10-95% ACN/H2O with 0.05% TFA at a flow rate of 20 mL/min. UV absorbance was monitored at 254 nm and the solvent was removed under vacuum from fractions containing product.
Quantity
0.138 g
Type
reactant
Reaction Step One
Quantity
0.063 mL
Type
reactant
Reaction Step Two
Quantity
0.61 mL
Type
reactant
Reaction Step Three
Quantity
0.02 g
Type
catalyst
Reaction Step Three
Name
Quantity
3 mL
Type
solvent
Reaction Step Four

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